Cas no 70340-04-4 ((2-Hydroxybenzyl)triphenylphosphonium bromide)

• Product Name: (2-Hydroxybenzyl)triphenylphosphonium bromide
• CAS No: 70340-04-4
• MF: C₂₅H₂₂BrOP
• MW: 449.319346904755
• MDL: MFCD00011902
• CID: 90506
• PubChem ID: 87560025
• Update Time: 2025-06-30

(2-Hydroxybenzyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxybenzyl)triphenylphosphonium bromide
• (2-hydroxyphenyl)methyl-triphenylphosphanium,bromide
• Phosphonium, [(2-hydroxyphenyl)methyl]triphenyl-, bromide
• (2-Hydroxybenzyl)triphenylphosponium bromide
• (2-hydroxyphenyl)methyl-triphenylphosphanium bromide
• FKKZGQXMWVGPMH-UHFFFAOYSA-N
• VZ20061
• OR10655
• 2-Hydroxybenzyltriphenylphosphonium bromide
• (2-Hydroxybenzyl)triphenylphosphoniumBromide
• [(2-Hydroxyphenyl)methyl]triphenylphosphonium bromide
• NS00061514
• (2-hydroxybenzyl)(triphenyl)phosphonium bromide
• AKOS015833070
• (2-hydroxyphenyl)methyl-triphenylphosphonium bromide
• FT-0604629
• A836847
• SCHEMBL898427
• EINECS 274-574-8
• ortho hydroxybenzyltriphenyl-phosphonium bromide
• 70340-04-4
• (2-hydroxyphenyl)methyl-triphenyl-phosphanium bromide
• H1240
• (2-hydroxyphenyl)methyl-triphenylphosphanium;bromide
• CS-0132566
• D91019
• MFCD00011902
• DB-017936
• [(2-hydroxyphenyl)methyl]triphenylphosphanium bromide

• MDL： MFCD00011902
• Inchi： 1S/C25H21OP.BrH/c26-25-19-11-10-12-21(25)20-27(22-13-4-1-5-14-22,23-15-6-2-7-16-23)24-17-8-3-9-18-24;/h1-19H,20H2;1H
• InChI Key： FKKZGQXMWVGPMH-UHFFFAOYSA-N
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC=CC=1O
• BRN： 4173355

Computed Properties

• Exact Mass: 448.05900
• Monoisotopic Mass: 448.05916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White or cream lens powder
• Melting Point: 243°C
• PSA: 33.82000
• LogP: 1.89030
• Solubility: Soluble in water.
• Sensitiveness: Hygroscopic

(2-Hydroxybenzyl)triphenylphosphonium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (2-Hydroxybenzyl)triphenylphosphonium bromide

Introduction to (2-Hydroxybenzyl)triphenylphosphonium bromide and CAS No 70340-04-4

(2-Hydroxybenzyl)triphenylphosphonium bromide, identified by the Chemical Abstracts Service Number (CAS No) 70340-04-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This organophosphorus compound has garnered attention due to its unique structural properties and potential applications in various chemical synthesis processes. The presence of a hydroxybenzyl group and a triphenylphosphonium cation makes it a versatile intermediate in the development of complex molecular architectures.

The compound's structure consists of a benzyl moiety substituted with a hydroxyl group, connected to a triphenylphosphonium core. This configuration imparts specific reactivity and solubility characteristics, making it valuable in both synthetic chemistry and as a component in pharmaceutical formulations. The bromide counterion further enhances its utility in various ionic reactions and coordination chemistry applications.

In recent years, (2-Hydroxybenzyl)triphenylphosphonium bromide has been explored for its role in the synthesis of biologically active molecules. Its ability to act as a protecting group or a leaving group in organic transformations has made it a staple in medicinal chemistry laboratories. Researchers have leveraged its properties to develop novel drug candidates targeting various therapeutic areas, including oncology and neurology.

One of the most compelling aspects of CAS No 70340-04-4 is its application in the development of liquid crystals and phosphorescent materials. The triphenylphosphonium moiety contributes to the compound's ability to form stable, ordered phases, which are crucial for display technologies and optoelectronic devices. Recent studies have highlighted its potential in creating high-efficiency organic light-emitting diodes (OLEDs), where its phosphorescent properties play a pivotal role.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of derivatives of (2-Hydroxybenzyl)triphenylphosphonium bromide. Its structural framework allows for modifications that can enhance bioavailability and target specificity. For instance, researchers have synthesized analogs that exhibit inhibitory effects on enzymes involved in cancer cell proliferation. These findings underscore the compound's significance as a scaffold for drug discovery efforts.

Moreover, the compound's behavior in biological systems has been investigated for its potential role in cellular transport and membrane interactions. The triphenylphosphonium cation, known for its ability to partition into lipid bilayers, has been utilized to develop vectors for drug delivery systems. This property makes it particularly interesting for targeted therapies where precise cellular uptake is essential.

The synthesis of CAS No 70340-04-4 involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the preparation of the hydroxybenzyl alcohol, followed by quaternization with triphenylphosphine and hydrobromic acid. This methodical approach ensures high yield and purity, which are critical for downstream applications.

In conclusion, (2-Hydroxybenzyl)triphenylphosphonium bromide is a multifaceted compound with broad applications in chemical synthesis, pharmaceutical development, and advanced materials science. Its unique structural features and reactivity make it an invaluable tool for researchers across multiple disciplines. As scientific understanding progresses, the potential uses of this compound are expected to expand, further solidifying its importance in modern chemistry.